Cas no 495-71-6 (1,2-Dibenzoylethane)

1,2-Dibenzoylethane structure
1,2-Dibenzoylethane structure
Product Name:1,2-Dibenzoylethane
CAS No:495-71-6
MF:C16H14O2
MW:238.281164646149
MDL:MFCD00037818
CID:37773
PubChem ID:87558400
Update Time:2025-04-18

1,2-Dibenzoylethane Chemical and Physical Properties

Names and Identifiers

    • 1,4-Diphenylbutane-1,4-dione
    • 1,2-Dibenzoylethane,(1,4-Diphenyl-1,4-butanedione)
    • 1,4-Diphenyl-1,4-butanedione
    • 1,2-Dibenzoylethane
    • 1,4-DIPHENYL-1,4-BUTANEDIONE ---CRYSTALLINE POWDER---
    • 1,4-Butanedione, 1,4-diphenyl-
    • Biphenacyl
    • Diphenacyl
    • 2,2''-Biacetophenone
    • OSWWFLDIIGGSJV-UHFFFAOYSA-N
    • NSC402168
    • Ethane, 1,2-dibenzoyl-
    • Succinophenone (Diphenacyl)
    • Cambridge id 5102527
    • Oprea1_385312
    • CBDivE_002049
    • 1,4-Diphenyl-1,4-butadione
    • 1,4-dipheny-1,4-butanedione
    • 1,4-Dioxo-1,4-diphenylbutane
    • 1,4-diphenyl-butane-1,4-dione
    • HMS1577I15
    • SY049838
    • DTXSID30197811
    • D3179
    • A827751
    • 1,4-diphenylbutane-1,4-dione (en)
    • CHEMBL4215633
    • FT-0606339
    • NSC 402168
    • (2-Phenyloxazol-4-yl)methylamine
    • 495-71-6
    • CS-W012837
    • 3-Benzoyl propiophenone
    • Succinophenone; Diphenacyl
    • AKOS004907792
    • MFCD00037818
    • Q63398457
    • NSC-402168
    • SCHEMBL719034
    • AS-10094
    • Succinophenone, Diphenacyl
    • ALBB-026437
    • STK328100
    • DB-080884
    • MDL: MFCD00037818
    • Inchi: 1S/C16H14O2/c17-15(13-7-3-1-4-8-13)11-12-16(18)14-9-5-2-6-10-14/h1-10H,11-12H2
    • InChI Key: OSWWFLDIIGGSJV-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)CCC(C1C=CC=CC=1)=O
    • BRN: 782937

Computed Properties

  • Exact Mass: 238.09900
  • Monoisotopic Mass: 238.09938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.9

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.116
  • Melting Point: 145.0 to 149.0 deg-C
  • Boiling Point: 260°C/15mmHg(lit.)
  • Flash Point: 152.5 °C
  • Refractive Index: 1.574
  • Water Partition Coefficient: Soluble in acetone. Insoluble in water.
  • PSA: 34.14000
  • LogP: 3.53240
  • Solubility: Not determined

1,2-Dibenzoylethane Security Information

1,2-Dibenzoylethane Customs Data

  • HS CODE:2914399090
  • Customs Data:

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1,2-Dibenzoylethane Pricemore >>

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